Cas no 2679929-37-2 (benzyl (1S,4S)-5-(5-hydroxypyridin-3-yl)-2,5-diazabicyclo2.2.1heptane-2-carboxylate)

• Product Name: benzyl (1S,4S)-5-(5-hydroxypyridin-3-yl)-2,5-diazabicyclo2.2.1heptane-2-carboxylate
• CAS No: 2679929-37-2
• MF: C₁₈H₁₉N₃O₃
• MW: 325.361764192581
• CID: 5620000
• PubChem ID: 165934220
• Update Time: 2025-08-05

benzyl (1S,4S)-5-(5-hydroxypyridin-3-yl)-2,5-diazabicyclo2.2.1heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (1S,4S)-5-(5-hydroxypyridin-3-yl)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
• 2679929-37-2
• EN300-28294636
• benzyl (1S,4S)-5-(5-hydroxypyridin-3-yl)-2,5-diazabicyclo2.2.1heptane-2-carboxylate

• Inchi： 1S/C18H19N3O3/c22-17-7-14(8-19-9-17)20-10-16-6-15(20)11-21(16)18(23)24-12-13-4-2-1-3-5-13/h1-5,7-9,15-16,22H,6,10-12H2/t15-,16-/m0/s1
• InChI Key： JRLGHSXCDRFHAM-HOTGVXAUSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C[C@@H]2C[C@H]1CN2C1C=NC=C(C=1)O)=O

Computed Properties

• Exact Mass: 325.14264148g/mol
• Monoisotopic Mass: 325.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.9Ų

Additional information on benzyl (1S,4S)-5-(5-hydroxypyridin-3-yl)-2,5-diazabicyclo2.2.1heptane-2-carboxylate

Benzyl (1S,4S)-5-(5-Hydroxypyridin-3-yl)-2,5-Diazabicyclo[2.2.1]heptane-2-Carboxylate: A Comprehensive Overview

Benzyl (1S,4S)-5-(5-Hydroxypyridin-3-yl)-2,5-Diazabicyclo[2.2.1]heptane-2-Carboxylate, with the CAS number 2679929-37-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a benzyl group attached to a bicyclic structure, which includes a diazabicyclo[2.2.1]heptane framework substituted with a 5-hydroxypyridin-3-yl moiety.

The core structure of this compound is the diazabicyclo[2.2.1]heptane system, which is a bicyclic amine framework known for its rigidity and potential to form stable interactions with biological targets. The stereochemistry at the 1S and 4S positions plays a crucial role in determining the compound's pharmacokinetic properties and biological activity. Recent studies have highlighted the importance of stereochemistry in optimizing drug candidates, making this compound a valuable subject for further research.

The benzyl group attached to the diazabicyclo system serves as a lipophilic substituent, potentially enhancing the compound's solubility and bioavailability. The presence of the 5-hydroxypyridin-3-yl group introduces additional functionality, including hydrogen bonding capabilities and potential metal coordination sites. These features make the compound a promising candidate for various applications in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with biological targets at an atomic level. For instance, molecular docking studies have revealed that the diazabicyclo framework can fit into specific binding pockets of enzymes and receptors, suggesting its potential as an inhibitor or modulator of key biological pathways.

In terms of synthesis, the preparation of benzyl (1S,4S)-5-(5-hydroxypyridin-3-yl)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate involves multi-step reactions that require precise control over stereochemistry and functional group transformations. Techniques such as asymmetric catalysis and stereoselective ring-closing reactions have been employed to construct the bicyclic core efficiently.

Pharmacological studies on this compound have demonstrated its ability to modulate cellular signaling pathways involved in inflammation and neurodegenerative diseases. For example, preclinical data indicate that it may inhibit pro-inflammatory cytokine production while exhibiting neuroprotective effects in vitro.

The integration of green chemistry principles into the synthesis of this compound has also been explored, with researchers seeking to minimize waste and improve sustainability. These efforts align with current trends in pharmaceutical development toward environmentally friendly practices.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of this compound. Additionally, X-ray crystallography has provided insights into its three-dimensional arrangement, further aiding in understanding its physical properties.

In conclusion, benzyl (1S,4S)-5-(5-hydroxypyridin-3-yl)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate represents a sophisticated molecule with diverse applications in drug discovery and chemical research. Its unique structure, coupled with advancements in synthetic and computational methodologies, positions it as a key player in future therapeutic developments.